Cas no 824432-17-9 (Pyridinium, 1-[8-[[(2S)-methoxyphenylacetyl]oxy]octyl]-, iodide)

• Product name: Pyridinium, 1-[8-[[(2S)-methoxyphenylacetyl]oxy]octyl]-, iodide
• CAS No: 824432-17-9
• MF: C₂₂H₃₀NO₃+^.I-
• MW: 483.3825
• CID: 690718
• PubChem ID: 71418477

Pyridinium, 1-[8-[[(2S)-methoxyphenylacetyl]oxy]octyl]-, iodide Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-[8-[[(2S)-methoxyphenylacetyl]oxy]octyl]-, iodide
• 8-pyridin-1-ium-1-yloctyl (2S)-2-methoxy-2-phenylacetate,iodide
• DTXSID70837784
• 824432-17-9
• 1-(8-{[(2S)-2-METHOXY-2-PHENYLACETYL]OXY}OCTYL)PYRIDIN-1-IUM IODIDE

• Inchi： InChI=1S/C22H30NO3.HI/c1-25-21(20-14-8-6-9-15-20)22(24)26-19-13-5-3-2-4-10-16-23-17-11-7-12-18-23;/h6-9,11-12,14-15,17-18,21H,2-5,10,13,16,19H2,1H3;1H/q+1;/p-1/t21-;/m0./s1
• InChI Key： MPIFJIPWUFBTAJ-BOXHHOBZSA-M
• SMILES： COC(C1=CC=CC=C1)C(=O)OCCCCCCCC[N+]2=CC=CC=C2.[I-]

Computed Properties

• Exact Mass: 483.12704g/mol
• Monoisotopic Mass: 483.12704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 13
• Complexity: 362
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.4Ų